2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one
Overview
Description
2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one, also known as 2-TBQ or 2-TBQ-one, is a heterocyclic organic compound with the molecular formula C10H11N3. It is an important member of the quinazoline family of nitrogen-containing compounds, which have been studied extensively due to their wide range of biological activities. 2-TBQ-one is an important intermediate in the synthesis of a variety of pharmaceuticals, including anti-cancer, anti-inflammatory, and anticonvulsant drugs.
Mechanism of Action
2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one has been found to interact with a variety of enzymes and receptors, including cyclooxygenase-2 (COX-2), 5-lipoxygenase (5-LOX), and the glutamate receptor. In addition, 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one has been found to modulate the activity of the enzyme glutathione S-transferase (GST), which is involved in the detoxification of xenobiotics.
Biochemical and Physiological Effects
2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one has been found to possess a variety of biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and 5-lipoxygenase (5-LOX), an enzyme involved in the production of leukotrienes. In addition, 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one has been found to modulate the activity of the glutamate receptor, which is involved in the transmission of nerve impulses.
Advantages and Limitations for Lab Experiments
2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one is an important intermediate in the synthesis of a variety of pharmaceuticals, and it has been studied extensively due to its wide range of biological activities. However, it is important to note that 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one is a relatively unstable compound, and it is susceptible to oxidation, hydrolysis, and photodegradation. In addition, 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one is a relatively expensive compound, and it is not widely available.
Future Directions
There are a variety of potential future directions for research on 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one. These include further investigation of the biochemical and physiological effects of 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one, as well as development of more efficient and cost-effective methods for synthesizing 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one. In addition, further research could be conducted on the potential applications of 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one in the synthesis of pharmaceuticals, as well as its potential use as an anti-inflammatory, anticonvulsant, and anti-cancer agent. Finally, additional research could be conducted on the potential toxicological effects of 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one, and its potential interactions with other drugs.
Scientific Research Applications
2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one has been studied extensively in scientific research due to its wide range of biological activities. It has been found to possess anti-inflammatory and anticonvulsant properties, as well as anti-cancer activity. In addition, 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one-one has been used in the synthesis of a variety of pharmaceuticals, including anti-cancer drugs, anti-inflammatory drugs, and anticonvulsant drugs.
properties
IUPAC Name |
2-tert-butyl-7,8-dihydro-6H-quinazolin-5-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-12(2,3)11-13-7-8-9(14-11)5-4-6-10(8)15/h7H,4-6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAHBPIINCJQJQX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC=C2C(=N1)CCCC2=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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